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Compound of Interest

Compound Name: IWR-1
Cat. No.: B15607926
Get Quote
\ J

For researchers and scientists in the dynamic field of drug development, the safe handling and
disposal of chemical compounds are paramount. This guide provides essential logistical and
safety information for the proper disposal of IWR-1 (Inhibitor of Wnt Response 1), ensuring the
well-being of laboratory personnel and compliance with standard safety protocols. While IWR-1
is generally not classified as a hazardous substance, it is prudent to treat it with care, adhering
to established laboratory waste management procedures.[1]

Immediate Safety and Handling Protocols

Prior to disposal, it is crucial to adhere to proper handling procedures to minimize exposure
and risk.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling IWR-1. This includes:

« Nitrile gloves
o Safety glasses or goggles

¢ Alaboratory coat
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Engineering Controls: Whenever possible, handle IWR-1 in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of the powder.

Storage: IWR-1 should be stored at -20°C in a tightly sealed container, protected from light.

In Case of a Spill: In the event of an accidental spill, wear your PPE, cover the spill with an
inert absorbent material, and collect it into a suitable, sealed container for disposal. Avoid
generating dust. Ensure the area is thoroughly cleaned afterward.

IWR-1 Disposal Procedure

The disposal of IWR-1 should align with your institution's chemical waste management policies
and local regulations. The following steps provide a general guideline for its proper disposal.

Waste Identification and Segregation

o Classification: Treat all IWR-1 waste, including the pure compound, solutions, and any
contaminated labware (e.g., pipette tips, tubes, flasks), as chemical waste.

e Segregation: Do not mix IWR-1 waste with non-hazardous trash. It should be collected in a
designated and properly labeled chemical waste container.

Preparing IWR-1 Waste for Disposal

e Solid Waste: Collect solid IWR-1 powder and any contaminated materials (e.g., weighing
paper, gloves) in a clearly labeled, sealed container.

e Solutions:

o IWR-1 is soluble in organic solvents like DMSO and dimethylformamide (DMF) and
sparingly soluble in aqueous buffers.[2][3]

o Collect solutions containing IWR-1 in a dedicated, leak-proof, and clearly labeled waste
container compatible with the solvent used.

o Do not pour IWR-1 solutions down the drain.[1]

Waste Container Labeling and Storage
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» Labeling: The waste container must be clearly labeled with "Chemical Waste," the full
chemical name "IWR-1," and the solvent if it is in a solution.

o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials until it is collected by your institution's Environmental Health and
Safety (EHS) department or a licensed waste disposal contractor.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for IWR-1.

Property Value Source
CAS Number 1127442-82-3 [1]
Molecular Formula C25H19N302

Molecular Weight 409.4 g/mol

Solubility in DMSO/DMF Approximately 20 mg/mL [3]
Storage Temperature -20°C

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of IWR-1 waste.
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Caption: Logical workflow for the proper disposal of IWR-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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